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Compound Name: IPPD-Q

Cat. No.: B11930485

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Isopropyl-N'-phenyl-p-phenylenediamine quinone (IPPD-Q) is a quinone derivative formed
from the oxidation of N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), a widely used
antioxidant in the rubber industry.[1] While IPPD is recognized for its protective properties
against ozone and oxidative degradation, its transformation product, IPPD-Q, has garnered
scientific interest due to its environmental presence and distinct biological activities. IPPD-Q
has been identified in fine particulate matter (PM2.5) and human urine, indicating widespread
environmental distribution and human exposure.[1][2] This technical guide provides a
comprehensive overview of the chemical properties, biological activity, and toxicological profile
of IPPD-Q, along with detailed experimental protocols and proposed mechanisms of action.

Chemical and Physical Properties

IPPD-Q is a p-phenylenediamine quinone (PPD-Q) with the formal name 2-[(1-
methylethyl)amino]-5-(phenylamino)-2,5-cyclohexadiene-1,4-dione.[1] Its chemical structure
and properties are summarized in the table below.
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Property Value Reference
Chemical Formula C15H16N202 [11[3]
Molecular Weight 256.3 g/mol [1][3]

CAS Number 68054-73-9 [11[3]
Appearance Solid [1]

Acetonitrile: Slightly soluble
Solubility (0.1-1 mg/ml), DMSO: [1]
Sparingly soluble (1-10 mg/ml)

0O=C1C=C(C(C=C1NC2=CC=
SMILES [1][3]
CC=C2)=0)NC(C)C
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Biological Activity and Toxicology

The biological effects of IPPD-Q have been primarily investigated in the context of its aquatic
toxicity and its potential to induce cellular stress.

Aquatic Toxicity
IPPD-Q has demonstrated toxicity to various aquatic organisms. Notably, it is toxic to the
marine bacterium Vibrio fischeri, a common model for ecotoxicological studies.[1] In

comparative studies with other p-phenylenediamine quinones, IPPD-Q has shown lower acute
toxicity to rainbow trout (Oncorhynchus mykiss) than the more notorious 6PPD-quinone (6PPD-

Q).[4]

Table 1: Acute Toxicity of IPPD-Q in Aquatic Organisms
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Test Organism Endpoint Value Reference

Vibrio fischeri ECso 2.97 mg/L [1]

Oncorhynchus mykiss
_ 96-hour LCso > 13 pg/L [4]
(Rainbow Trout)

Proposed Mechanism of Action and Signaling Pathways

While the precise molecular mechanisms of IPPD-Q's toxicity are still under investigation, a
network toxicology study has predicted potential interactions with key cellular signaling
pathways. This computational analysis suggests that IPPD-Q may exert its effects by targeting
several proteins, including SRC, EGFR, CASP3, and MTOR. The study posits that these
interactions could lead to the dysregulation of critical pathways such as the MAPK and calcium

signaling pathways.[5]

Below is a diagram illustrating the proposed signaling pathways potentially affected by IPPD-Q.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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